N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide

• IUPAC Name: N-[(E)-1-(4-bromophenyl)-3-(4-methylanilino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H17BrN2O3/c1-14-4-10-17(11-5-14)23-20(25)18(13-15-6-8-16(22)9-7-15)24-21(26)19-3-2-12-27-19/h2-13H,1H3,(H,23,25)(H,24,26)/b18-13+
• InChI Key: MILZCIVEJHIZFF-QGOAFFKASA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(C=C2)Br)NC(=O)C3=CC=CO3
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=C(C=C2)Br)/NC(=O)C3=CC=CO3
• Molecular Formula: C21H17BrN2O3
• Molecular Weight: 425.3 g/mol

Description

N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide, also known as BMVC, is a chemical compound that has been widely studied for its potential applications in scientific research. BMVC is a member of the furamide family of compounds, which have been shown to exhibit a range of interesting biological properties.

Mechanism of Action

The mechanism of action of N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide is not fully understood, but it is believed to involve the modulation of ion channels and receptors in cells. N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been shown to interact with the GABA-A receptor, which is involved in the regulation of neuronal activity in the brain. N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has also been shown to inhibit the activity of voltage-gated sodium channels, which are important for the propagation of action potentials in neurons and muscle cells.
Biochemical and Physiological Effects
N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been shown to exhibit a range of interesting biochemical and physiological effects. In vitro studies have shown that N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide can inhibit the growth of cancer cells and induce apoptosis. N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has also been shown to modulate the activity of ion channels and receptors in the brain, which could have implications for the treatment of neurological disorders. In addition, N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been shown to exhibit anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide in lab experiments is that it is relatively easy to synthesize and purify. In addition, N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been shown to exhibit a range of interesting biological properties, making it a promising candidate for the development of new drugs and therapies. However, one limitation of using N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in specific applications.

Future Directions

There are several future directions for research on N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide. One area of interest is the development of new derivatives of N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide with improved biological properties. Another area of interest is the investigation of the mechanism of action of N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide, which could lead to the development of new drugs and therapies. Finally, there is a need for further studies to investigate the safety and efficacy of N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide in animal models and clinical trials.

Synthesis Methods

N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide can be synthesized using a variety of methods, but the most commonly used approach involves the reaction of 4-bromoacetophenone with 4-methylphenylhydrazine to form an intermediate hydrazone. This intermediate is then reacted with ethyl cyanoacetate to form the final product, N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide. The synthesis of N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been optimized over the years to improve yields and reduce the amount of unwanted byproducts.

Scientific Research Applications

N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and drug development. In cancer research, N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer therapies. In neuroscience, N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been shown to modulate the activity of ion channels and receptors in the brain, suggesting that it could be used to develop new treatments for neurological disorders. In drug development, N-(2-(4-bromophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide has been used as a starting point for the synthesis of novel compounds with improved biological properties.